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Compound of Interest

Compound Name: Cadmium fluoride

Cat. No.: B1204257

Cadmium fluoride (CdF2) is an inorganic compound with distinct chemical and physical
properties that make it a subject of interest in various scientific and industrial research fields.
This document provides a concise technical summary of its fundamental molecular
characteristics.

Core Molecular Data

The essential quantitative data for cadmium fluoride is its molecular formula and weight,
which are foundational for any experimental or theoretical work.

Parameter Value References
Chemical Formula CdF2 [L][2][3][4][5]
Molecular Weight 150.41 g/mol [LI[2141051617118]
Percent Composition Cd: 74.74%, F: 25.26% [3][6]

This water-insoluble compound is typically a white, crystalline solid.[2] It serves various
specialized applications, including in the manufacturing of specialized glass and optical
coatings.[2]

Logical Composition
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The chemical formula CdF:z indicates that each molecule of cadmium fluoride is composed of
one cadmium cation (Cd2*) and two fluoride anions (F~). The electrostatic attraction between
these ions forms the stable ionic compound.

Cadmium Fluoride (CdFz)
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Diagram of Cadmium Fluoride's molecular composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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